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Compound of Interest

Compound Name: 2-Bromo-4,6-difluorophenol

Cat. No.: B1270799 Get Quote

An In-depth Technical Guide to 2-Bromo-4,6-
difluorophenol
This guide provides comprehensive technical information on 2-Bromo-4,6-difluorophenol, a
versatile chemical intermediate utilized in the synthesis of pharmaceuticals, agrochemicals, and

other specialty chemicals.[1][2] Its unique molecular structure, featuring bromine and fluorine

atoms on a phenol backbone, imparts specific reactivity and properties that are valuable in

organic synthesis.

Physicochemical Properties
The fundamental molecular and physical properties of 2-Bromo-4,6-difluorophenol are

summarized below.
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Property Value References

Molecular Formula C₆H₃BrF₂O [1][2][3]

Molecular Weight 208.99 g/mol [1][2][3]

CAS Number 98130-56-4 [1][3][4]

Appearance

White to light yellow crystalline

solid or colorless to light yellow

clear liquid

[1][2]

Boiling Point 153-154 °C (lit.) [1]

Density 1.821 g/mL at 25 °C (lit.) [1]

Flash Point 53 °C/1mm [1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-4,6-
difluorophenol is not readily available in the provided search results, a representative protocol

for the synthesis of a structurally similar compound, 4-bromo-2,6-difluorophenol, is described

below. This procedure illustrates a common method for the bromination of a fluorinated phenol.

[5]

Synthesis of 4-Bromo-2,6-difluorophenol[5]

This protocol details the bromination of 2,6-difluorophenol to yield 4-bromo-2,6-difluorophenol.

Materials:

2,6-difluorophenol

Bromine

Dry carbon disulphide

48% Hydrogen bromide solution
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Saturated sodium metabisulphite solution

Saturated sodium hydrogen carbonate solution

Anhydrous sodium sulphate

Procedure:

A solution of 1.6 g of bromine in 10 cm³ of dry carbon disulphide is added over 5 minutes to a

solution of 1.3 g of 2,6-difluorophenol in 10 cm³ of dry carbon disulphide.[5]

To the stirred reaction mixture, 5 drops of 48% hydrogen bromide solution are added.[5]

The mixture is heated for 2 hours at the reflux temperature and then allowed to stand at

ambient temperature for 16 hours.[5]

Following an additional 4 hours of heating, the mixture is allowed to stand for 24 hours.[5]

The reaction mixture is then poured onto 20 cm³ of water, and 30 cm³ of saturated sodium

metabisulphite solution is added.[5]

The layers are separated, and the organic phase is washed with 20 cm³ of saturated sodium

hydrogen carbonate solution and 20 cm³ of water.[5]

The organic layer is dried over anhydrous sodium sulphate and then evaporated under

reduced pressure to yield an oil which solidifies.[5]

The crude product is purified by distillation in a Kugelrohr apparatus at an oven temperature

of 100° C under reduced pressure (ca. 20 mmHg) to give 4-bromo-2,6-difluorophenol as a

white solid.[5]

Illustrative Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-bromo-2,6-difluorophenol,

providing a visual representation of the experimental workflow.
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Dissolve 2,6-difluorophenol
in Carbon Disulphide Add Bromine SolutionStep 1 Add HBr (catalyst)Step 2 Heat and React

(Reflux)
Step 3

Work-up:
- Quench with Na2S2O5

- Wash with NaHCO3
- Wash with H2O

Step 4 Dry and EvaporateStep 5 Purify by DistillationStep 6 4-Bromo-2,6-difluorophenolFinal Product

Click to download full resolution via product page

Caption: Synthesis workflow for 4-bromo-2,6-difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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